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This document provides detailed application notes and protocols for various non-destructive
testing (NDT) methods to assess the integrity of composite poles. These guidelines are
intended to assist in the research, development, and quality control of composite materials
used in pole structures.

Introduction to Non-Destructive Testing for
Composite Poles

Composite poles, favored for their high strength-to-weight ratio and corrosion resistance, are
susceptible to various types of manufacturing and in-service defects that can compromise their
structural integrity. Non-destructive testing (NDT) plays a crucial role in ensuring the safety and
reliability of these structures by detecting flaws without causing damage.[1][2] This document
outlines the application of several key NDT methods for the inspection of composite poles,
including ultrasonic testing, active thermography, and acoustic emission monitoring.

Comparative Analysis of NDT Methods
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The selection of an appropriate NDT method depends on factors such as the material
properties of the composite, the type and expected location of defects, and the specific
inspection requirements.[3] A summary of the capabilities and limitations of the discussed NDT
methods is presented below.
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Experimental Protocols
Ultrasonic Testing (UT) Protocol for Composite Poles

This protocol outlines the procedure for conducting pulse-echo ultrasonic testing on cylindrical
or tapered composite poles.

1.1. Equipment:
» Ultrasonic flaw detector with A-scan, B-scan, and C-scan capabilities.
e Transducers:

o For general inspection of glass fiber reinforced polymer (GFRP) poles, a 1-5 MHz dual-
element transducer is recommended.[15] Higher frequencies (up to 10 MHz) can be used
for thinner sections or when higher resolution is needed.[5] For carbon fiber reinforced
polymer (CFRP), lower frequencies may be necessary due to higher attenuation.

o Atransducer with a flexible, conforming shoe or a wheel probe is advantageous for
scanning curved surfaces.
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e Couplant (e.g., water, gel, or grease).

» Calibration standards: A section of a composite pole of the same material and geometry with
known, flat-bottom holes or other artificial flaws at various depths.

o Data acquisition and analysis software.

1.2. Procedure:

o Surface Preparation: Clean the surface of the pole to remove dirt, debris, and loose paint. A
smooth surface is necessary for good coupling.

o Calibration:

[e]

Calibrate the ultrasonic system using the reference standard.

o

Set the horizontal sweep to represent the thickness of the pole wall.

[¢]

Adjust the gain to obtain a clear back-wall echo from a defect-free area of the reference
standard.

[¢]

Verify the system's ability to detect the artificial flaws in the reference standard.

e Scanning Strategy:

[e]

Apply a consistent layer of couplant to the area being inspected.

o

Axial Scanning: Move the transducer along the length of the pole.

[¢]

Circumferential Scanning: Move the transducer around the circumference of the pole.

[¢]

A helical scanning pattern can be efficient for complete coverage.

[e]

Maintain consistent pressure and orientation of the transducer. Overlap each scan by at
least 10-15% to ensure full coverage.

o Data Acquisition:

o Record A-scans at locations of interest.
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o Generate B-scans (cross-sectional views) and C-scans (plan-view images) of the
inspected areas. Time-of-flight C-scans can provide depth information about defects.[16]

o Data Analysis:

o Analyze the A-scan for any loss of back-wall echo or the appearance of echoes between
the initial pulse and the back-wall echo, which may indicate a defect.

o Examine B-scans and C-scans for indications of delaminations, voids, or other anomalies.
o Correlate findings with visual inspection results.
e Reporting:
o Document the inspection parameters (transducer type, frequency, calibration settings).
o Provide images of the C-scans and A-scans of any detected defects.

o Report the location, size, and estimated depth of any identified flaws.

Active Thermography (AT) Protocol for Composite Poles

This protocol describes the use of active thermography for the qualitative and quantitative
assessment of composite poles.

2.1. Equipment:
» High-resolution infrared (IR) camera with a thermal sensitivity of at least 0.05°C.
e Heat source:

o For in-field inspections, quartz lamps or flash lamps are commonly used.[17] The heat
source should be able to provide uniform heating over the inspection area.

o The intensity and duration of heating should be controlled to avoid damaging the
composite material. A temperature increase of a few degrees Celsius is often sufficient.[8]

o Data acquisition and analysis software capable of recording thermal image sequences and
performing quantitative analysis.
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2.2. Procedure:

o Surface Preparation: The surface should be clean and dry. Avoid direct sunlight and strong
winds, as these can affect the thermal measurements.[11]

e Heating Method:
o Pulsed Thermography: A short, high-energy heat pulse is applied to the surface.
o Step Heating: The surface is heated for a longer duration at a lower power.

o The choice of heating method depends on the thickness of the pole and the expected
depth of the defects.

o Data Acquisition:

o Position the IR camera to view the inspection area. The optimal distance is typically
around 3 meters to get a desirable result.[3]

o Begin recording a sequence of thermal images before, during (if applicable), and after the
heating phase. The cooling phase is often of most interest for defect detection.

e Data Analysis:

o Qualitative Analysis: Visually inspect the sequence of thermal images. Areas with
subsurface defects will typically exhibit different cooling rates and appear as hot or cold
spots compared to the surrounding sound material.

o Quantitative Analysis:
» Use software to analyze the temperature decay curves for different regions of the pole.

» Techniques like Pulsed Phase Thermography (PPT) and Principal Component
Thermography (PCT) can be used to enhance the signal-to-noise ratio and extract
guantitative information about defect size and depth.[4][18]

e Reporting:
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o Document the inspection parameters (camera model, heat source, heating duration).
o Provide thermal images showing the location and extent of any detected anomalies.

o If quantitative analysis was performed, report the estimated size and depth of the defects.

Acoustic Emission (AE) Monitoring Protocol for
Composite Poles

This protocol details the procedure for monitoring the structural integrity of in-service composite
poles using acoustic emission.

3.1. Equipment:

Acoustic emission data acquisition system with multiple channels.

Piezoelectric AE sensors (resonant or wideband, depending on the application).

Preamplifiers and filters.

Couplant for mounting sensors.

Method for applying a controlled load to the pole (e.g., a winch with a load cell).
3.2. Procedure:
e Sensor Placement:

o Determine the optimal sensor locations to ensure good coverage of the area of interest.
This can be guided by finite element modeling or empirical studies.[10]

o Attach the sensors to the surface of the pole using a suitable couplant and mounting
fixture. Ensure good acoustic contact.

o Alinear array of sensors along the length of the pole can be used to locate the source of
acoustic events.

e System Calibration:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.mdpi.com/1424-8220/22/10/3867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Perform a pencil lead break (Hsu-Nielsen source) test near each sensor to verify its
functionality and to determine the wave propagation velocity in the material.

Load Application:

o Apply a controlled load to the pole in incremental steps. The load should be sufficient to
stimulate acoustic activity from any active defects but should not exceed the pole's design
limits.[15]

o Hold the load at each step to monitor for acoustic emissions.
Data Acquisition:

o Set the data acquisition parameters (threshold, pre-trigger, sampling rate) to capture the
expected AE signals.

o Record AE data throughout the loading and holding periods.
Data Analysis:

o Analyze the AE data for parameters such as amplitude, duration, energy, and rise time of
the signals.

o Use the arrival times of the signals at different sensors to locate the source of the acoustic
events.

o Correlate the AE activity with the applied load to identify the onset and progression of
damage. Different failure mechanisms in composites, such as matrix cracking and fiber
breakage, can sometimes be distinguished by their AE signal characteristics.[13]

Reporting:

[¢]

Document the sensor locations, loading procedure, and data acquisition settings.

[e]

Provide plots of AE activity versus time and load.

[e]

Report the location and characteristics of any significant AE sources detected.
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Visualization of Workflows and Methodologies
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Caption: General workflow for non-destructive testing of composite poles.
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Caption: Logical categorization of NDT methods by physical principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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